Cas no 6299-66-7 (4-ethylhexanoic acid)

• Product Name: 4-ethylhexanoic acid
• CAS No: 6299-66-7
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD00870846
• CID: 526758
• PubChem ID: 22734
• Update Time: 2025-04-19

4-ethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 4-ethyl-
• 4-ethylhexanoic acid
• 4-Aethyl-hexansaeure
• 4-ethyl-hexanoic acid
• 4-Ethylhexansaeure
• 4-Ethyl-hexansaeure
• AC1L2KZ5
• CTK2F8568
• diethyl butyric acid
• NSC44869
• NSC 44869
• A1-08735
• UNII-COT3ZV32XS
• LMFA01020149
• EN300-223579
• CS-0240052
• F88099
• 6299-66-7
• DTXSID80212200
• CHEBI:179955
• Hexanoic acid,4-ethyl-
• SCHEMBL1009649
• AKOS011596388
• COT3ZV32XS
• NSC-44869

• MDL： MFCD00870846
• Inchi： 1S/C8H16O2/c1-3-7(4-2)5-6-8(9)10/h7H,3-6H2,1-2H3,(H,9,10)
• InChI Key： KJYXVWHRKCNYKU-UHFFFAOYSA-N
• SMILES： OC(CCC(CC)CC)=O

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 95.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.5

Experimental Properties

• Density: 0.926±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 121-122 ºC (0.8 Torr)
• Flash Point: 116.6±6.9 ºC,
• Refractive Index: 1.4320 (589.3 nm 25 ºC)
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids